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Compound of Interest

Compound Name: 2-Cyano-4-methyl-5-nitropyridine

CAS No.: 267875-30-9

Cat. No.: B1592572

Get Quote

Executive Summary
2-Cyano-4-methyl-5-nitropyridine is a critical pharmacophore intermediate, widely employed

in the synthesis of kinase inhibitors and other heterocyclic active pharmaceutical ingredients

(APIs). Its structural complexity—featuring an electron-withdrawing nitro group and a reactive

nitrile handle—makes it a valuable but challenging target for large-scale manufacturing.

This application note details a robust, scalable synthetic route designed for kilogram-scale

production. Unlike traditional lab-scale methods that rely on hazardous high-temperature

copper(I) cyanide (Rosenmund-von Braun) reactions, this protocol utilizes a palladium-

catalyzed cyanation strategy. This approach offers superior safety profiles, higher yields, and

easier purification, addressing the stringent purity requirements of drug development.

Retrosynthetic Analysis & Strategy
The synthesis is designed around the functionalization of the commercially available 2-amino-

4-methylpyridine. The strategy relies on sequential electrophilic aromatic substitution followed

by a Sandmeyer-type transformation and a final transition-metal-catalyzed cyanation.
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Strategic Logic:
Nitration (C-5 Functionalization): The amino group at C-2 directs the incoming nitro group to

the C-5 position (para-directing relative to the amine, meta to the methyl).

Chlorination (C-2 Activation): Converting the C-2 amine to a chloride activates the position

for nucleophilic attack. The nitro group at C-5 further activates C-2 via resonance withdrawal,

making the subsequent cyanation facile.

Cyanation (C-2 Substitution): A Palladium-catalyzed cross-coupling with Zinc Cyanide (

) is selected over nucleophilic aromatic substitution (

) with NaCN/KCN to avoid the formation of hydrolytic byproducts and to operate under milder
thermal conditions.
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Figure 1: Retrosynthetic disconnection showing the linear assembly from the commercially

available aminopyridine.

Detailed Experimental Protocols
Step 1: Synthesis of 2-Amino-4-methyl-5-nitropyridine
Objective: Regioselective introduction of the nitro group.[1]

Reagents: 2-Amino-4-methylpyridine (1.0 equiv),

(Conc., Solvent),

(Fuming, 1.2 equiv).

Equipment: Jacketed glass reactor (10L+) with overhead stirring and precise temperature

control.

Protocol:

Charge: Add concentrated sulfuric acid (5 vol relative to amine) to the reactor and cool to 0–

5°C.

Addition: Portion-wise add 2-amino-4-methylpyridine, maintaining internal temperature

(Exothermic!). Stir until fully dissolved.

Nitration: Dropwise add fuming nitric acid over 2 hours, maintaining temperature at 0–5°C.

Reaction: Allow the mixture to warm to 20°C and stir for 4 hours. Monitor by HPLC (Target:

>98% conversion).

Quench: Pour the reaction mixture slowly onto crushed ice (10 vol). Neutralize to pH 8–9

using 28% Ammonium Hydroxide (

). Caution: Massive exotherm.

Isolation: Filter the resulting yellow precipitate. Wash with cold water (

vol) and dry in a vacuum oven at 50°C.
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Yield: Expected 85–90% as a yellow solid.

Step 2: Synthesis of 2-Chloro-4-methyl-5-nitropyridine
Objective: Conversion of the amine to a chloro-leaving group via a diazonium intermediate.

Reagents: 2-Amino-4-methyl-5-nitropyridine (1.0 equiv),

(1.5 equiv), conc. HCl (10 vol), CuCl (0.1 equiv - catalyst).

Protocol:

Dissolution: Suspend the Step 1 product in concentrated HCl (10 vol) in the reactor. Cool to

-5°C.

Diazotization: Add an aqueous solution of Sodium Nitrite (

, 1.5 equiv dissolved in minimal water) dropwise beneath the surface of the liquid. Maintain
temperature

. Stir for 1 hour.

Sandmeyer Reaction: Carefully treat the diazonium solution with Copper(I) Chloride (CuCl,

0.1 equiv). Allow the mixture to warm to room temperature, then heat to 60°C for 2 hours to

drive nitrogen evolution.

Workup: Cool to room temperature. Dilute with water (10 vol) and extract with

Dichloromethane (DCM).

Purification: Wash the organic layer with saturated

and brine. Dry over

and concentrate. Recrystallize from Ethanol/Water if necessary.

Yield: Expected 75–80%.

Step 3: Large-Scale Cyanation (The Critical Step)
Objective: Palladium-catalyzed cyanation to form the final nitrile.
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Reagents: 2-Chloro-4-methyl-5-nitropyridine (1.0 equiv), Zinc Cyanide (

, 0.6 equiv),

(1 mol%), dppf (2 mol%), Zinc Dust (5 mol% - scavenger/activator), DMF (Solvent).

Safety Note: This step generates cyanide residues. All work must be performed in a

functioning fume hood with a cyanide antidote kit available.

Protocol:

Setup: In a nitrogen-purged reactor, charge the chloro-pyridine substrate (1.0 equiv),

(0.6 equiv), and Zinc Dust (0.05 equiv).

Solvent: Add anhydrous DMF (5-8 volumes). Degas the mixture by bubbling nitrogen for 30

minutes.

Catalyst: Add

(0.01 equiv) and dppf (1,1'-Bis(diphenylphosphino)ferrocene, 0.02 equiv).

Reaction: Heat the mixture to 110°C. Stir vigorously for 4–6 hours.

Process Control: Monitor HPLC for the disappearance of the chloro-precursor.

Quench & Cyanide Destruction: Cool to 20°C. Dilute with Ethyl Acetate. Add a 10% solution

of Sodium Hypochlorite (Bleach) or FeSO4 to the aqueous waste stream to quench active

cyanide before disposal.

Filtration: Filter the mixture through a pad of Celite to remove zinc/palladium solids.

Extraction: Wash the organic filtrate with water (

) and brine.

Purification: Concentrate the organic phase. The crude product is recrystallized from

Isopropyl Alcohol (IPA) or an Ethanol/Heptane mixture to yield the final product.
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Process Parameters & Data Summary
Parameter Step 1 (Nitration)

Step 2
(Chlorination)

Step 3 (Cyanation)

Key Reagent Fuming HNO3 NaNO2 / HCl Zn(CN)2 / Pd-Cat

Temperature
0°C

20°C

-5°C

60°C
110°C

Critical Hazard Exotherm / Acid Burn Diazonium Instability Cyanide Toxicity

Typical Yield 85-90% 75-80% 85-92%

Purity Target >95% (HPLC) >97% (HPLC) >99% (HPLC)

Safety & Waste Management (Critical)
Cyanide Handling (Step 3)

Engineering Controls: Use a closed reactor system if possible. Scrubber systems containing

NaOH/Bleach must be connected to the reactor vent.

PPE: Double nitrile gloves, full face shield, and Tyvek suit.

Waste Treatment: All aqueous waste from Step 3 must be treated with bleach (pH > 10) to

oxidize cyanide to cyanate (

) before disposal. Verify cyanide destruction using test strips (e.g., Merckoquant).

Energetic Compounds
Step 2: Diazonium salts are potentially explosive if allowed to dry. Keep the intermediate in

solution/wet paste form. Do not isolate the dry diazonium salt.

References
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URL:

General Pd-Catalyzed Cyanation Protocol (Zn(CN)2)

Source: Organic Chemistry Portal (Cyan

URL:

Precursor Synthesis (Nitration/Chlorination)

Source: Patent CN102040554A (Method for preparing 2-chloro-5-nitropyridine).[2]

URL:

Safety in Cyanation Reactions

Source: "Recent Advances in Cyanation Reactions" (ResearchG

URL:

Disclaimer: This protocol is for research and development purposes only. All procedures should

be conducted by trained personnel in a properly equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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[patents.google.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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